Cas no 2172052-08-1 (8-methylspiro4.5decane-1-carboxylic acid)

• Product Name: 8-methylspiro4.5decane-1-carboxylic acid
• CAS No: 2172052-08-1
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 6283442
• PubChem ID: 165835620
• Update Time: 2025-06-27

8-methylspiro4.5decane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-methylspiro4.5decane-1-carboxylic acid
• EN300-1628953
• 2172052-08-1
• 8-methylspiro[4.5]decane-1-carboxylic acid

• Inchi： 1S/C12H20O2/c1-9-4-7-12(8-5-9)6-2-3-10(12)11(13)14/h9-10H,2-8H2,1H3,(H,13,14)
• InChI Key： ZYPDTSNNLFIVLY-UHFFFAOYSA-N
• SMILES： OC(C1CCCC21CCC(C)CC2)=O

Computed Properties

• Exact Mass: 196.146329876g/mol
• Monoisotopic Mass: 196.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 8-methylspiro4.5decane-1-carboxylic acid

Introduction to 8-methylspiro4.5decane-1-carboxylic acid (CAS No. 2172052-08-1)

8-methylspiro4.5decane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2172052-08-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This spirocyclic carboxylic acid derivative exhibits a unique structural framework, characterized by a spiro linkage between two cycloalkane rings, which contributes to its distinct chemical properties and potential biological activities. The presence of a methyl group at the 8-position and the carboxylic acid functionality at the 1-position further enhances its molecular complexity and reactivity, making it a valuable scaffold for synthetic chemistry and drug development.

The compound’s structural motif, featuring a spirocyclic core, is particularly intriguing from a chemical perspective. Spirocyclic compounds are known for their rigid three-dimensional structures, which can influence molecular recognition processes in biological systems. The spiro linkage in 8-methylspiro4.5decane-1-carboxylic acid introduces steric constraints that can modulate interactions with biological targets, such as enzymes and receptors. This structural feature has been leveraged in the design of novel molecules with improved pharmacokinetic profiles and reduced off-target effects.

In recent years, there has been growing interest in spirocyclic compounds as pharmacophores due to their ability to exhibit high binding affinity and selectivity. Research studies have demonstrated that spirocyclic scaffolds can enhance drug-like properties, including solubility, metabolic stability, and cell permeability. The carboxylic acid moiety in 8-methylspiro4.5decane-1-carboxylic acid provides a site for further functionalization, allowing chemists to explore diverse chemical modifications that could optimize biological activity. For instance, esterification or amidation of the carboxylic acid group could yield derivatives with altered physicochemical properties or enhanced bioavailability.

The synthesis of 8-methylspiro4.5decane-1-carboxylic acid represents a challenging yet rewarding endeavor for organic chemists. The spirocyclic core requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis techniques, have facilitated the construction of complex spirocyclic structures more efficiently than ever before. These advancements have opened new avenues for the development of structurally diverse libraries of spirocyclic compounds for medicinal chemistry applications.

From a biological perspective, 8-methylspiro4.5decane-1-carboxylic acid has shown promise as a lead compound in several therapeutic areas. Preclinical studies have indicated that derivatives of this compound may exhibit inhibitory activity against various enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegeneration. The spirocyclic scaffold’s ability to adopt multiple conformations may allow it to interact with biological targets in ways that linear or cyclic analogs cannot. This flexibility has been exploited in the design of molecules with enhanced binding affinity and selectivity.

The carboxylic acid functionality at the 1-position of 8-methylspiro4.5decane-1-carboxylic acid also presents opportunities for prodrug development. Prodrugs are inactive precursors that are metabolically converted into active drugs within the body. By incorporating this moiety into a prodrug design, chemists can improve drug solubility or enhance tissue penetration before enzymatic activation occurs. This strategy has been successfully applied in other areas of pharmaceutical research and may hold promise for 8-methylspiro4.5decane-1-carboxylic acid derivatives.

Recent computational studies have further highlighted the potential of 8-methylspiro4.5decane-1-carboxylic acid as a pharmacophore. Molecular modeling techniques have been used to predict how this compound might interact with biological targets at the atomic level. These simulations have provided valuable insights into its binding mode and have guided the design of more potent derivatives with improved pharmacological profiles. The integration of computational chemistry with experimental approaches has accelerated the discovery process in medicinal chemistry.

The versatility of 8-methylspiro4.5decane-1-carboxylic acid extends beyond its use as an intermediate in drug synthesis; it also serves as a building block for materials science applications. Spirocyclic compounds are known to exhibit unique optical and electronic properties due to their rigid structures and conjugated systems. Researchers have explored these properties in the development of organic semiconductors, liquid crystals, and other advanced materials.

In conclusion,8-methylspiro4.5decane-1-carboxylic acid (CAS No. 2172052-08-1) is a multifaceted compound with significant potential in pharmaceutical research and beyond its structural complexity offers numerous opportunities for innovation chemists continue to uncover new applications for this remarkable molecule.